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Compound of Interest

Compound Name: Mirtazapine-d4

Cat. No.: B12419081

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Mirtazapine-d4, a deuterated analog of the antidepressant drug
Mirtazapine. The following procedures are designed for researchers, scientists, and drug
development professionals to ensure the safe handling and disposal of this compound,
minimizing environmental impact and maintaining regulatory compliance. Adherence to these
guidelines is critical for laboratory safety and responsible chemical management.

Mirtazapine-d4, like its parent compound, is classified as hazardous waste due to its potential
effects on aquatic life and human health.[1] Improper disposal can lead to environmental
contamination and may pose risks through prolonged or repeated exposure.[1] Therefore, it is
imperative that this chemical waste is managed in accordance with all applicable federal, state,
and local regulations.

Hazard Profile of Mirtazapine-d4

A thorough understanding of the hazards associated with Mirtazapine-d4 is the first step in
safe handling and disposal. The following table summarizes the key hazard information derived
from safety data sheets (SDS) for Mirtazapine.
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Hazard Classification

Description GHS Pictogram

Acute Toxicity, Oral (Category
4)

Harmful if swallowed.[1][2]

Specific Target Organ Toxicity,
Single Exposure (Category 3)

May cause drowsiness or

dizziness.[1]

Specific Target Organ Toxicity,
Repeated Exposure (Category
2)

May cause damage to organs
through prolonged or repeated

exposure.[1]

Reproductive Toxicity

(Category 2)

Suspected of damaging fertility
or the unborn child.[1]

Hazardous to the Aquatic
Environment, Chronic

(Category 2)

Toxic to aquatic life with long

lasting effects.[1]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Mirtazapine-d4

waste generated in a laboratory setting. This procedure is in line with general guidelines for

hazardous chemical waste management.

Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent accidental reactions and to ensure

appropriate disposal.

e Solid Waste:

o Collect solid Mirtazapine-d4 waste, including contaminated personal protective equipment

(PPE) such as gloves and weighing papers, in a designated, leak-proof, and clearly

labeled hazardous waste container.

o Do not mix with non-hazardous laboratory trash.

e Liquid Waste:
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o Collect liquid waste containing Mirtazapine-d4, such as unused solutions or rinsates, in a
separate, compatible, and sealable hazardous waste container.

o Agueous and organic solvent waste streams should generally be collected separately.

e Sharps Waste:

o Any sharps contaminated with Mirtazapine-d4, such as needles or broken glass, must be
placed in a designated sharps container that is puncture-resistant and leak-proof.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b12419081?utm_src=pdf-body
https://www.benchchem.com/product/b12419081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Mirtazapine-d4 Waste Generated

1. Segregate Waste
(Solid, Liquid, Sharps)

:

2. Label Container
(‘Hazardous Waste', Chemical Name, Date)

:

3. Store in Designated Area
(Secondary Containment, Ventilated)

:

4. Contact Environmental Health & Safety (EHS)

:

5. Arrange for Pickup by
Licensed Waste Vendor

:

6. Complete Hazardous Waste Manifest

7. Off-site Disposal by Vendor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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